Cas no 72388-15-9 (2-(4-(Methylsulfonyl)piperazin-1-yl)propan-1-ol)

• Product Name: 2-(4-(Methylsulfonyl)piperazin-1-yl)propan-1-ol
• CAS No: 72388-15-9
• MF: C₈H₁₈N₂O₃S
• MW: 222.305120944977
• CID: 4774561
• PubChem ID: 130165726
• Update Time: 2026-02-26

2-(4-(Methylsulfonyl)piperazin-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Methylsulfonyl)piperazin-1-yl)propan-1-ol
• DB-375729
• D80605
• MFCD32174208
• 72388-15-9
• (S)-2-[4-(Methylsulfonyl)-1-piperazinyl]-1-propanol
• SCHEMBL25423292
• 2-(4-methylsulfonylpiperazin-1-yl)propan-1-ol
• SY317576
• C8H18N2O3S

• Inchi： 1S/C8H18N2O3S/c1-8(7-11)9-3-5-10(6-4-9)14(2,12)13/h8,11H,3-7H2,1-2H3
• InChI Key： CQWZDNQPWZGQGY-UHFFFAOYSA-N
• SMILES： S(C)(N1CCN(C(C)CO)CC1)(=O)=O

Computed Properties

• Exact Mass: 222.10381361g/mol
• Monoisotopic Mass: 222.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 69.2

Additional information on 2-(4-(Methylsulfonyl)piperazin-1-yl)propan-1-ol

Comprehensive Guide to 2-(4-(Methylsulfonyl)piperazin-1-yl)propan-1-ol (CAS No. 72388-15-9): Properties, Applications, and Research Insights

In the realm of specialized piperazine derivatives, 2-(4-(Methylsulfonyl)piperazin-1-yl)propan-1-ol (CAS 72388-15-9) stands out as a compound of significant scientific interest. This sulfonamide-functionalized piperazine derivative combines a methylsulfonyl group with a hydroxypropyl side chain, creating unique physicochemical properties that make it valuable across multiple research domains. With molecular formula C₈H₁₈N₂O₃S and molecular weight 222.30 g/mol, this white to off-white crystalline powder exhibits solubility in polar organic solvents like DMSO and methanol, while being sparingly soluble in water.

The structural uniqueness of 72388-15-9 lies in its piperazine core bearing a methylsulfonyl substituent at the 4-position and a 2-hydroxypropyl moiety at the 1-position. This configuration imparts both hydrogen bond donor/acceptor capabilities through the hydroxyl group and enhanced polarity from the sulfone group, making it particularly interesting for medicinal chemistry applications. Recent literature highlights its potential as a pharmacophore building block in drug discovery, especially for targets requiring hydrogen bonding interactions and polar surface area optimization.

From a synthetic chemistry perspective, 2-(4-(Methylsulfonyl)piperazin-1-yl)propan-1-ol serves as a versatile intermediate. Its reactive hydroxyl group allows for straightforward derivatization through esterification, etherification, or conversion to leaving groups, while the sulfonylated piperazine provides a stable, electron-withdrawing environment. These features have led to its increasing adoption in high-throughput screening libraries and fragment-based drug design programs. The compound's stability under physiological pH conditions (typically stable between pH 4-9) further enhances its utility in biological assays.

Current research trends involving CAS 72388-15-9 focus on its application in kinase inhibitor development and GPCR-targeted compounds. The methylsulfonyl group is particularly valued for its ability to form key interactions with hinge regions of kinases, while the hydroxypropyl linker provides optimal spacing for binding pocket penetration. Several patent applications in 2023-2024 describe analogs of this compound as selective kinase modulators with potential applications in oncology and inflammatory diseases, reflecting growing commercial interest.

The analytical characterization of 2-(4-(Methylsulfonyl)piperazin-1-yl)propan-1-ol typically includes HPLC purity assessment (generally >98% for research-grade material), with characteristic peaks in 1H NMR (DMSO-d₆): δ 1.05 (d, 3H), 2.85-3.00 (m, 4H), 3.10 (s, 3H), 3.30-3.50 (m, 6H), 4.70 (t, 1H). Mass spectrometry shows the expected [M+H]⁺ peak at m/z 223. The compound's melting point range of 142-145°C and low hygroscopicity make it suitable for standard laboratory handling procedures.

In material science applications, researchers are exploring 72388-15-9 as a functional monomer for specialty polymers. The sulfone group contributes to thermal stability, while the hydroxyl functionality enables crosslinking or surface modification. Recent studies demonstrate its incorporation into high-performance membranes with improved selectivity for gas separation processes, addressing current industry needs for more efficient carbon capture technologies.

From a safety perspective, standard laboratory precautions are recommended when handling 2-(4-(Methylsulfonyl)piperazin-1-yl)propan-1-ol. While not classified as highly hazardous, appropriate personal protective equipment including gloves and safety glasses should be worn. The compound shows good stability at room temperature when stored in airtight containers protected from light and moisture, with typical shelf life exceeding 24 months under proper conditions.

The commercial availability of CAS 72388-15-9 has expanded significantly in recent years, with multiple suppliers offering gram to kilogram quantities. Pricing trends reflect growing demand, particularly from pharmaceutical research and biotech sectors. Current market analysis suggests increasing interest in custom derivatives and isotope-labeled versions (¹³C, ¹⁵N) of this compound for advanced research applications.

Future research directions for 2-(4-(Methylsulfonyl)piperazin-1-yl)propan-1-ol may explore its potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies. The compound's balanced polarity and functional group diversity make it an attractive candidate for linker development in these emerging therapeutic modalities. Additionally, its application in metal-organic frameworks (MOFs) as a functional ligand represents another promising avenue for materials innovation.

For researchers considering 72388-15-9 for their projects, it's advisable to consult recent literature on its structure-activity relationships and metabolic stability profiles. Several studies have demonstrated favorable ADME properties for analogs containing this scaffold, particularly regarding membrane permeability and resistance to first-pass metabolism. These characteristics, combined with the compound's synthetic accessibility, position it as a valuable tool for lead optimization in drug discovery pipelines.